Cas no 113778-34-0 (3-Phenylpropyl Acetoacetate)

• Product Name: 3-Phenylpropyl Acetoacetate
• CAS No: 113778-34-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1201964
• PubChem ID: 11074912
• Update Time: 2025-04-20

3-Phenylpropyl Acetoacetate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 3-phenylpropyl ester
• 113778-34-0
• 3-Phenylpropyl 3-Oxobutanoate; 3-Oxo-butanoic Acid 3-Phenylpropyl Ester;
• Benzylacetessigester
• SCHEMBL7629438
• XPOCLMJKMPFRAM-UHFFFAOYSA-N
• 3-phenylpropyl acetoacetate
• 3-PhenylpropylAcetoacetate
• 3-Phenylpropyl Acetoacetate

• Inchi： 1S/C13H16O3/c1-11(14)10-13(15)16-9-5-8-12-6-3-2-4-7-12/h2-4,6-7H,5,8-10H2,1H3
• InChI Key： XPOCLMJKMPFRAM-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives